Cas no 1426559-89-8 (3-Phenylpyrrolidine-2-carboxylic acid hydrochloride)

• Product Name: 3-Phenylpyrrolidine-2-carboxylic acid hydrochloride
• CAS No: 1426559-89-8
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• MDL: MFCD26407782
• CID: 4672977
• PubChem ID: 21925043
• Update Time: 2025-05-22

3-Phenylpyrrolidine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-phenylpyrrolidine-2-carboxylic acid hydrochloride
• NE41559
• 3-Phenylpyrrolidine-2-carboxylic acid hydrochloride

• MDL： MFCD26407782
• Inchi： 1S/C11H13NO2.ClH/c13-11(14)10-9(6-7-12-10)8-4-2-1-3-5-8;/h1-5,9-10,12H,6-7H2,(H,13,14);1H
• InChI Key： CUAVFLWYXFQKBH-UHFFFAOYSA-N
• SMILES： Cl.OC(C1C(C2C=CC=CC=2)CCN1)=O

Computed Properties

• Exact Mass: 227.071
• Monoisotopic Mass: 227.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3

3-Phenylpyrrolidine-2-carboxylic acid hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-Phenylpyrrolidine-2-carboxylic acid hydrochloride

3-Phenylpyrrolidine-2-carboxylic acid hydrochloride: A Comprehensive Overview

3-Phenylpyrrolidine-2-carboxylic acid hydrochloride, with the CAS number 1426559-89-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolidine derivatives, which are known for their diverse biological activities and applications in drug discovery. The structure of 3-Phenylpyrrolidine-2-carboxylic acid hydrochloride consists of a pyrrolidine ring substituted with a phenyl group at the 3-position and a carboxylic acid group at the 2-position, which is further protonated as a hydrochloride salt.

The synthesis of 3-Phenylpyrrolidine-2-carboxylic acid hydrochloride typically involves multi-step organic reactions, including alkylation, cyclization, and functional group transformations. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which are highly valuable for pharmacological studies. The compound's unique structure makes it a promising candidate for exploring its potential in various therapeutic areas.

Recent research has focused on the biological activities of 3-Phenylpyrrolidine-2-carboxylic acid hydrochloride, particularly its role as a modulator of ion channels and receptors. Studies have shown that this compound exhibits potent activity against voltage-gated sodium channels, making it a potential lead compound for the development of anti-inflammatory and analgesic agents. Additionally, its ability to interact with G-protein coupled receptors (GPCRs) has opened new avenues for exploring its role in neurodegenerative diseases.

In terms of applications, 3-Phenylpyrrolidine-2-carboxylic acid hydrochloride has been extensively studied for its potential in drug delivery systems. Its amphiphilic nature allows it to form self-assembled structures, such as micelles and liposomes, which can enhance the bioavailability of poorly soluble drugs. Recent studies have demonstrated its effectiveness in encapsulating anticancer agents, leading to improved therapeutic outcomes in preclinical models.

The pharmacokinetic properties of 3-Phenylpyrrolidine-2-carboxylic acid hydrochloride have also been investigated in depth. Research indicates that the compound exhibits favorable absorption profiles and moderate clearance rates, making it suitable for oral administration. Furthermore, its metabolite profiling has revealed that it undergoes phase I and phase II metabolism pathways, with minimal toxicity observed in preclinical toxicity studies.

In conclusion, 3-Phenylpyrrolidine-2-carboxylic acid hydrochloride, with CAS number 1426559-89-8, represents a versatile compound with promising applications in drug discovery and development. Its unique chemical structure, coupled with recent advances in synthetic methodologies and biological evaluations, positions it as a valuable tool for addressing unmet medical needs. Continued research into its mechanisms of action and therapeutic potential will undoubtedly contribute to its further development as a novel therapeutic agent.